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Compound of Interest

1-Boc-3-
Compound Name: o
Methanesulfonyloxyazetidine

Cat. No.: B128427

This document provides a detailed protocol for the safe handling and disposal of 1-Boc-3-
Methanesulfonyloxyazetidine (CAS No. 141699-58-3), a key intermediate in pharmaceutical
research and development. Adherence to these procedures is critical for ensuring personnel
safety, maintaining regulatory compliance, and protecting the environment. The guidance
herein is grounded in established chemical safety principles and regulatory standards,
reflecting a commitment to best practices in the laboratory.

Core Principles: Hazard Identification and Risk
Assessment

1-Boc-3-Methanesulfonyloxyazetidine, also known as tert-butyl 3-
[(methylsulfonyl)oxy]azetidine-1-carboxylate, is a reactive sulfonate ester. The
methanesulfonyloxy (mesylate) group is an excellent leaving group, making the molecule
susceptible to nucleophilic substitution. This inherent reactivity is the primary driver of its
handling and disposal requirements.

Based on data from analogous compounds and safety databases, the primary hazards are:
» Acute Toxicity: Potentially toxic if swallowed[1].

« Irritation: May cause skin, eye, and respiratory irritation[1][2][3][4].
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The cornerstone of safe disposal is the "cradle-to-grave” management principle mandated by
the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery
Act (RCRA)[5]. This means that all chemical waste must be managed responsibly from the
point of generation to its final disposal.

Table 1: Chemical and Safety Data Summary

Property Value Source(s)
CAS Number 141699-58-3 [61[71[8]
Molecular Formula CoH17NOsS (116171
Molecular Weight 251.30 g/mol [1][6]

) Acute toxicity (oral),
Primary Hazards _ , . [1][2][4]
Skin/Eye/Respiratory Irritant

Keep in a dark place, sealed in
a dry, well-ventilated area at

Storage Recommendations room temperature or under [41161[8]
refrigeration (2-8°C) as

specified.

Mandatory Personal Protective Equipment (PPE)

Before handling 1-Boc-3-Methanesulfonyloxyazetidine in any capacity, including preparation
for disposal, all personnel must be equipped with the appropriate PPE. The Occupational
Safety and Health Administration (OSHA) mandates that employers provide, and employees
use, suitable protective equipment[9].

o Eye Protection: Chemical safety goggles and a face shield must be worn.
» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
» Body Protection: A chemical-resistant laboratory coat or apron should be worn.

o Respiratory Protection: All handling of the solid or its solutions, including waste preparation,
must be conducted in a certified chemical fume hood to prevent inhalation.
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Disposal Workflow: A Two-Pathway Approach

The proper disposal route depends on the nature of the waste. The following decision-making
process, visualized in the diagram below, outlines the correct pathway.
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: :
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Caption: Disposal decision workflow for 1-Boc-3-Methanesulfonyloxyazetidine.
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Pathway A: Disposal of Bulk Material and Contaminated
Solids

This procedure applies to unused or expired reagents, reaction byproducts, and solid materials
(e.g., absorbent pads, gloves) grossly contaminated with the chemical.

Methodology:

o Containment: Place the material in its original container if possible, or a compatible, leak-
proof container made of glass or high-density polyethylene. Solid waste like contaminated
gloves or paper towels should be collected in a designated, labeled hazardous waste bag or
container[10].

e Labeling: The container must be clearly labeled with a hazardous waste tag in accordance
with EPA and OSHA Hazard Communication Standard (HCS) requirements[11][12]. The
label must include:

o The words "Hazardous Waste."

o The full chemical name: "1-Boc-3-Methanesulfonyloxyazetidine."
o The specific hazard characteristics (e.g., "Toxic," "lrritant").

o The accumulation start date.

o Storage: Keep the sealed container in a designated Satellite Accumulation Area (SAA)[5]
[13]. This area must be under the control of laboratory personnel, away from incompatible
materials (e.g., strong oxidizers, acids, bases), and ideally within secondary containment[10]
[14].

¢ Disposal: Contact your institution's Environmental Health & Safety (EHS) department to
arrange for the pickup and disposal of the waste. All hazardous waste must be transported
and disposed of by a licensed waste management facility[15][16].

Pathway B: Decontamination and Quenching of
Residuals
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This protocol is designed for decontaminating glassware and equipment with residual amounts
of 1-Boc-3-Methanesulfonyloxyazetidine. The principle is to hydrolyze the reactive mesylate
ester into the less reactive 1-Boc-3-hydroxyazetidine and a methanesulfonate salt under basic
conditions.

Causality: The mesylate group is a potent leaving group. By introducing a nucleophile
(hydroxide ion from the basic solution), we can initiate an Sn2 reaction that displaces the
mesylate, effectively "deactivating” the compound's primary reactive site. This is analogous to
the quenching of the highly reactive precursor, methanesulfonyl chloride, which is hydrolyzed to
form methanesulfonic acid and HCI[17][18].

Experimental Protocol:

e Preparation: In a chemical fume hood, prepare a quenching solution of 5-10% sodium
bicarbonate (NaHCO:s) or a dilute (~1 M) solution of sodium hydroxide (NaOH) in a suitable
beaker or flask.

o Decontamination: Carefully rinse the contaminated glassware with the basic solution. If
necessary, allow the solution to sit in the glassware for several hours to ensure complete
reaction.

o Waste Collection:DO NOT pour the rinsate down the drain. Although the primary reactant
has been neutralized, the resulting solution contains organic material and salts. Collect all
rinsate in a designated hazardous waste container labeled "Aqueous Hazardous Waste"[19].

¢ Final Rinse: After decontamination, the glassware can be washed using standard laboratory
procedures.

o Disposal: The collected aqueous waste container must be kept closed, properly labeled, and
stored in the SAA for EHS pickup[5].

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and
contamination.
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o Evacuate & Alert: Evacuate all non-essential personnel from the immediate area. Alert
colleagues and the laboratory supervisor.

o Ventilate: Ensure the chemical fume hood is operating correctly. If the spill is outside a hood,
ensure the area is well-ventilated.

o Contain: Wearing full PPE, contain the spill using an inert, non-combustible absorbent
material such as vermiculite, sand, or diatomaceous earth[20]. Do not use combustible
materials like paper towels or sawdust as the primary absorbent.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

o Decontaminate: Clean the spill area using the quenching procedure outlined in Pathway B.
Collect all decontamination materials and rinsate as hazardous waste.

o Report: Report the incident to your institution's EHS office, regardless of the size of the spill.

Regulatory and Compliance Framework

The handling and disposal of 1-Boc-3-Methanesulfonyloxyazetidine are governed by several
federal and state regulations. A foundational understanding of this framework is essential for
maintaining compliance.

» Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and
Recovery Act (RCRA), establishes the national standards for hazardous waste management,
including identification, generation, transportation, and disposal[13][21].

e Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication
Standard (29 CFR 1910.1200) requires that the hazards of all chemicals be evaluated and
that this information be conveyed to employers and employees through labels and Safety
Data Sheets (SDSs)[9][12][22].

By implementing the procedures in this guide, your laboratory can ensure it operates in full
compliance with these critical regulations, fostering a culture of safety and environmental
stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-butyl 3-(methanesulfonyloxy)azetidine-1-carboxylate | COH17NOS5S | CID 10753243 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. fishersci.com [fishersci.com]

3. synquestlabs.com [synquestlabs.com]

4. fishersci.com [fishersci.com]

5. pfw.edu [pfw.edu]

6. 141699-58-3|1-Boc-3-Methanesulfonyloxyazetidine|BLD Pharm [bldpharm.com]

7. 1-Boc-3-Methanesulfonyloxyazetidine , 98% , 141699-58-3 - CookeChem
[cookechem.com]

8. pharmaffiliates.com [pharmaffiliates.com]

9. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health
Administration [osha.gov]

10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

11. What Are the OSHA Requirements for Chemical Storage? [americanhazmatrentals.com]
12. OSHA Hazard Communication Standard and OSHA Guidelines [cdc.gov]

13. epa.gov [epa.gov]

14. ushazmatstorage.com [ushazmatstorage.com]

15. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]

16. reddit.com [reddit.com]

17. benchchem.com [benchchem.com]

18. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention —
HoriazonChemical [horiazonchemical.com]

19. Making sure you're not a bot! [oc-praktikum.de]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b128427?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Boc-3-Methanesulfonyloxyazetidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Boc-3-Methanesulfonyloxyazetidine
https://www.fishersci.com/store/msds?partNumber=AAH57496MD&productDescription=1-BOC-3-METHLAZETIDINE+9+250MG&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H56-3-89.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5082603&productDescription=1-BOC-3-AZETIDINONE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.bldpharm.com/products/141699-58-3.html
https://www.cookechem.com/Detail/BD0897932.htm
https://www.cookechem.com/Detail/BD0897932.htm
https://www.pharmaffiliates.com/en/141699-58-3-1-boc-3-methanesulfonyloxyazetidine-pa270033442.html
https://www.osha.gov/chemical-hazards
https://www.osha.gov/chemical-hazards
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://americanhazmatrentals.com/what-are-the-osha-requirements-for-chemical-storage/
https://www.cdc.gov/niosh/learning/safetyculturehc/module-5/7.html
https://www.epa.gov/sites/default/files/2018-05/documents/proper-handling-of-hazardous-waste-guide.pdf
https://ushazmatstorage.com/what-are-the-osha-requirements-for-hazardous-chemical-storage/
https://www.aegenviro.com/blog/best-practices-hazardous-waste-disposal/
https://www.reddit.com/r/microbiology/comments/10tsnlz/how_does_your_lab_dispose_of_harmful_reagents/
https://www.benchchem.com/pdf/removing_unreacted_methanesulfonyl_chloride_from_reaction_mixture.pdf
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 20. benchchem.com [benchchem.com]
e 21. epa.gov [epa.gov]
e 22. connmaciel.com [connmaciel.com]

¢ To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 1-Boc-
3-Methanesulfonyloxyazetidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128427#1-boc-3-methanesulfonyloxyazetidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Methanesulfonyl_Chloride.pdf
https://www.epa.gov/hw
https://www.connmaciel.com/osha-chemical-storage-requirements-staying-compliant
https://www.benchchem.com/product/b128427#1-boc-3-methanesulfonyloxyazetidine-proper-disposal-procedures
https://www.benchchem.com/product/b128427#1-boc-3-methanesulfonyloxyazetidine-proper-disposal-procedures
https://www.benchchem.com/product/b128427#1-boc-3-methanesulfonyloxyazetidine-proper-disposal-procedures
https://www.benchchem.com/product/b128427#1-boc-3-methanesulfonyloxyazetidine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

